Cas no 2387102-13-6 (2-Fluoro-3-methoxy-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-Fluoro-3-methoxy-4-(trifluoromethyl)benzoic acid
• CAS No: 2387102-13-6
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 5075608
• Update Time: 2023-08-25

2-Fluoro-3-methoxy-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxy-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H6F4O3/c1-16-7-5(9(11,12)13)3-2-4(6(7)10)8(14)15/h2-3H,1H3,(H,14,15)
• InChI Key： OXYXTEXYEBKUKD-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(C(F)(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5